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Compound of Interest

Compound Name: Disodium mesoxalate

Cat. No.: B1617692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of

disodium mesoxalate, a compound of interest in various research and development

applications. This document details two primary synthetic routes, outlines purification

methodologies, and presents relevant characterization data.

Introduction
Disodium mesoxalate, also known as disodium dihydroxymalonate or the disodium salt of

ketomalonic acid, is an organic salt with growing importance in the fields of medicinal chemistry

and materials science. Its hydrated form, disodium dihydroxymalonate, is the more commonly

encountered and stable species. This guide will focus on practical and well-documented

methods for its preparation and purification to a high degree of purity.

Synthesis of Disodium Mesoxalate
Two principal synthetic pathways for the preparation of disodium mesoxalate are presented:

the oxidation of tartronic acid and the hydrolysis of diethyl mesoxalate.

Synthesis via TEMPO-Mediated Oxidation of Disodium
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This method utilizes the selective oxidation of the secondary alcohol in tartronic acid to a

ketone using a TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) catalyst.

Preparation of Disodium Tartronate Solution: Tartronic acid is dissolved in deionized water

and the pH is adjusted to 10 with a sodium hydroxide solution. The solution is then cooled to

0°C in an ice bath.

Oxidation Reaction: A catalytic amount of TEMPO and sodium bromide are added to the

chilled solution. Sodium hypochlorite (bleach) is then added dropwise as the regenerating

oxidant while maintaining the temperature at 0°C and the pH at 10. The reaction progress

can be monitored by the disappearance of the starting material using a suitable analytical

technique such as thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC).

Reaction Quench: Once the reaction is complete, the excess oxidant is quenched by the

addition of a small amount of ethanol.

A publication on the TEMPO-mediated oxidation of tartronic acid indicates that this method

results in a complete conversion to mesoxalate, suggesting high yields.[1]

Synthesis via Hydrolysis of Diethyl Mesoxalate
This alternative route involves the synthesis of diethyl mesoxalate followed by its basic

hydrolysis to the disodium salt.

Synthesis of Diethyl Mesoxalate: Diethyl mesoxalate can be synthesized from diethyl

malonate through various oxidative methods. One common method involves the nitrosation

of diethyl malonate followed by oxidation.[2]

Hydrolysis: Diethyl mesoxalate is suspended in an aqueous solution of sodium hydroxide (2

molar equivalents). The mixture is stirred at room temperature until the hydrolysis is

complete, which can be monitored by the disappearance of the ester spot on TLC.

Workup: The resulting solution contains disodium mesoxalate.

Purification of Disodium Mesoxalate
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The purification of the water-soluble disodium mesoxalate is typically achieved through

recrystallization, often involving a mixed solvent system.

Initial Concentration: The aqueous solution of disodium mesoxalate from the synthesis

workup is concentrated under reduced pressure to a smaller volume.

Precipitation/Crystallization: Ethanol is slowly added to the concentrated aqueous solution

with stirring. Disodium mesoxalate, being less soluble in ethanol-water mixtures than in

pure water, will precipitate out of the solution. The addition of a common salt like sodium

chloride can also be employed to induce precipitation through the common ion effect.

Isolation: The precipitated solid is collected by vacuum filtration.

Washing: The collected solid is washed with a cold 70% ethanol-water solution to remove

residual impurities and salts.

Drying: The purified disodium mesoxalate is dried under vacuum to remove residual

solvents.

The principle of using a water/ethanol solvent system for the recrystallization of organic salts is

a well-established technique.[3][4]

Data Presentation
The following tables summarize the key quantitative data associated with the synthesis and

properties of disodium mesoxalate.

Parameter Value Reference

Molecular Formula C₃H₂Na₂O₆ [5]

Molecular Weight 180.02 g/mol [5]

Appearance
White to off-white or light

yellow crystals/powder

Purity (Titration) ≥98.0% [5]

Solubility Water, Methanol
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Table 1: Physical and Chemical Properties of Disodium Mesoxalate Monohydrate.

Synthesis Route Starting Material Key Reagents Reported Yield

TEMPO-Mediated

Oxidation
Tartronic Acid

TEMPO, NaBr,

NaOCl, NaOH

High (Complete

Conversion)[1]

Hydrolysis Diethyl Mesoxalate NaOH
Dependent on ester

synthesis yield

Table 2: Comparison of Synthetic Routes for Disodium Mesoxalate.

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
Caption: Workflow for the synthesis and purification of disodium mesoxalate.

Caption: Catalytic cycle for the TEMPO-mediated oxidation of disodium tartronate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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